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Compound of Interest

Compound Name: 1-Chloro-4-phenylpiperidine

Cat. No.: B14115880

Get Quote

Executive Summary
1-Chloro-4-phenylpiperidine (CAS: 2376193-70-1) is the N-chloro derivative of 4-

phenylpiperidine. While rarely a final pharmaceutical product itself, it serves as a pivotal

reactive intermediate in organic synthesis. Its primary utility lies in the oxidative

functionalization of the piperidine ring, specifically allowing for the generation of 4-phenyl-

1,2,3,6-tetrahydropyridine (and related enamine/imine species) via dehydrohalogenation.

This transformation is historically and pharmacologically significant because the 4-

phenylpiperidine scaffold is the core structure of major opioid analgesics (e.g.,

Pethidine/Meperidine) and antipsychotics (e.g., Haloperidol), while the corresponding

tetrahydropyridines are linked to the discovery of MPTP-induced parkinsonism.

Historical Context: The 4-Phenylpiperidine Scaffold
The history of 1-Chloro-4-phenylpiperidine is inextricably linked to the development of

synthetic opioids and the subsequent discovery of neurotoxic byproducts.

The Pethidine Era (1939)
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The parent scaffold, 4-phenylpiperidine, gained prominence in 1939 when Eisleb and

Schaumann at I.G. Farbenindustrie synthesized Pethidine (Meperidine). This was the first fully

synthetic opioid analgesic, distinct from the morphine phenanthrene structure. The discovery

triggered a global race to derivatize the 4-phenylpiperidine core to optimize analgesia and

reduce addiction potential.

The MPTP Connection (1947 – 1982)
The relevance of unsaturated piperidines (tetrahydropyridines) emerged darkly in the history of

drug design.

1947: Ziering and Lee first synthesized MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine)

as a potential analgesic, but it was discarded due to lack of efficacy.

1976 & 1982: The "Frozen Addict" cases revealed that MPTP was a potent neurotoxin that

selectively destroyed dopaminergic neurons, causing permanent Parkinson's disease.

The Role of 1-Chloro-4-phenylpiperidine: To study these structure-activity relationships

(SAR), chemists needed reliable methods to convert saturated piperidines (like 4-

phenylpiperidine) into their unsaturated tetrahydropyridine counterparts. N-chlorination (forming

1-Chloro-4-phenylpiperidine) followed by base-induced elimination became a standard, high-

yield protocol to access these des-methyl MPTP analogs for toxicity and pharmacology studies.

Chemical Profile & Mechanism[1]
1-Chloro-4-phenylpiperidine is an N-chloramine. These compounds are generally polarized,

with a partially positive chlorine atom (

) and a nitrogen capable of acting as a leaving group or radical center depending on conditions.
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Property Detail

IUPAC Name 1-Chloro-4-phenylpiperidine

CAS Number 2376193-70-1

Molecular Formula

C

H

ClN

Molecular Weight 195.69 g/mol

Stability
Metastable; prone to hydrolysis or thermal

decomposition. Often prepared in situ.

Reactivity Class
Oxidant; Electrophilic Chlorinating Agent;

Precursor to Imines.

Mechanistic Pathway: The Ruschig Reaction
The transformation of 4-phenylpiperidine to its unsaturated analog proceeds via the Ruschig

method (or modified Polonovski-type elimination).

N-Chlorination: The secondary amine reacts with an electrophilic chlorine source (e.g., N-

Chlorosuccinimide or Calcium Hypochlorite) to form the N-chloro species.

1,2-Elimination: Treatment with a strong base (e.g., KOH/EtOH or NaOMe) induces the

elimination of HCl, forming the cyclic imine (Δ1-piperideine).

Tautomerization: The imine may equilibrate to the enamine (tetrahydropyridine) depending

on substitution.
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Figure 1: Synthetic pathway for the conversion of 4-phenylpiperidine to tetrahydropyridine via

the N-chloro intermediate.

Technical Protocol: Synthesis and Elimination
Caution:N-chloramines are potential mutagens and irritants. Tetrahydropyridine derivatives may

possess neurotoxic properties similar to MPTP. All procedures must be conducted in a fume

hood with appropriate PPE.

Phase 1: Synthesis of 1-Chloro-4-phenylpiperidine
This protocol uses N-Chlorosuccinimide (NCS) for controlled chlorination, favored for its high

yield and ease of handling compared to gaseous chlorine or hypochlorite solutions.

Reagents:

4-Phenylpiperidine (1.0 eq)

N-Chlorosuccinimide (NCS) (1.05 eq)

Solvent: Diethyl ether or Dichloromethane (DCM) (anhydrous)
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Procedure:

Dissolution: Dissolve 4-phenylpiperidine in anhydrous ether/DCM under an inert atmosphere

(

).

Addition: Cool the solution to 0°C. Add NCS portion-wise over 15 minutes to prevent

exotherms.

Reaction: Allow the mixture to warm to room temperature and stir for 1–3 hours. Monitor by

TLC (the N-chloro species is less polar than the amine).

Workup: Wash the organic layer with water (

) and brine to remove succinimide byproduct. Dry over

.[1][2]

Isolation: Concentrate under reduced pressure at low temperature (<30°C). The product is

obtained as an oil or low-melting solid. Note: It is recommended to use this intermediate

immediately for the next step due to instability.

Phase 2: Elimination to 4-Phenyl-1,2,3,6-
tetrahydropyridine
This step converts the N-chloro intermediate into the unsaturated core.

Reagents:

1-Chloro-4-phenylpiperidine (from Phase 1)

Potassium Hydroxide (KOH) (2.0 eq)

Solvent: Absolute Ethanol

Procedure:

Preparation: Dissolve the crude N-chloro compound in absolute ethanol.
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Elimination: Add solid KOH pellets or a solution of ethanolic KOH.

Reflux: Heat the mixture to reflux for 2–4 hours. A precipitate of KCl will form.

Extraction: Cool to room temperature, filter off the KCl salts, and concentrate the filtrate.

Purification: The residue is typically taken up in ether, washed with water, and purified via

vacuum distillation or column chromatography (neutral alumina).

Applications in Drug Development
The 1-Chloro-4-phenylpiperidine pathway is utilized to access specific chemical spaces in

medicinal chemistry:

Application Domain Description

Des-methyl MPTP Analogs

Used to synthesize 4-phenyl-1,2,3,6-

tetrahydropyridine to study the structural

requirements for MAO-B mediated neurotoxicity

(comparing N-H vs N-Me).

Paroxetine Synthesis

The 4-phenylpiperidine core is central to

Paroxetine (Paxil). While Paroxetine is a 3,4-

disubstituted piperidine, N-chlorination

strategies are often used in generating isomeric

precursors or degrading impurities.

Haloperidol Metabolites

Used to synthesize reference standards for the

oxidative metabolites of Haloperidol (which

contains the 4-phenylpiperidine moiety).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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